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Sulfonyl bromides
Sulfonyl bromides are a class of organic compounds characterized by the presence of a sulfonyl group (SO₂R) attached to a bromine atom. These reagents play a crucial role in synthetic chemistry, serving as versatile intermediates for various transformations due to their ability to form strong electrophilic centers. Commonly used in the synthesis of sulfonamides and other bioactive compounds, sulfonyl bromides can be generated through reactions such as the direct bromination of sulfones or by treating sulfonic acids with bromine. Their usage often requires careful handling due to their reactivity, making them indispensable tools for organic chemists in academic and industrial settings alike.

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Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations## Polypropylene Glycol: A Versatile Excipient in Pharmaceutical Formulations Polypropylene glycol (PPG) has emerged as a highly versatile and valuable excipient in the field of pharmaceuticals and biomedicine. Known for its unique chemical properties, PPG finds extensive applications in drug delivery systems, formulation development, and medical devices. This article delves into the intricacies...
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Oxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and ChallengesOxaliplatin-Based Therapies in Chemical Biopharmaceuticals: Advances and Challenges Introduction to Oxaliplatin-Based Therapies Oxaliplatin is a key chemotherapeutic agent widely used in the treatment of colorectal cancer. It belongs to the class of platinum-based drugs, which have been revolutionizing cancer therapy for decades. This article explores the advances and challenges in...
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